Cas no 1694838-62-4 (Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)propyl]-)

• Product Name: Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)propyl]-
• CAS No: 1694838-62-4
• MF: C₁₁H₁₉Cl
• MW: 186.721562623978
• CID: 5284080
• Update Time: 2025-10-21

Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)propyl]-

• Inchi： 1S/C11H19Cl/c1-2-9(7-12)11-6-8-3-4-10(11)5-8/h8-11H,2-7H2,1H3
• InChI Key： OBRFDACVKVHOQP-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2C(CCl)CC

Additional information on Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)propyl]-

Exploring the Unique Properties and Applications of Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)propyl]- (CAS No. 1694838-62-4)

The chemical compound Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)propyl]-, identified by its CAS No. 1694838-62-4, is a fascinating molecule with a unique structural framework. This bicyclic hydrocarbon derivative has garnered significant attention in both academic and industrial research due to its versatile applications in organic synthesis, material science, and pharmaceutical development. The bicyclo[2.2.1]heptane core, also known as norbornane, is renowned for its rigid and stable structure, making it an ideal scaffold for designing advanced materials and bioactive molecules.

One of the most intriguing aspects of this compound is its chloromethyl and propyl functional groups, which introduce reactivity and potential for further chemical modifications. Researchers are particularly interested in how these substituents influence the compound's physical and chemical properties, such as solubility, stability, and interaction with other molecules. The presence of the chloromethyl group, for instance, opens up avenues for nucleophilic substitution reactions, enabling the creation of diverse derivatives with tailored functionalities.

In recent years, the demand for specialty chemicals like Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)propyl]- has surged, driven by advancements in green chemistry and sustainable manufacturing. Scientists are exploring eco-friendly synthesis routes to produce this compound with minimal environmental impact, aligning with global trends toward carbon neutrality and circular economy principles. This focus on sustainability has also led to increased interest in bio-based precursors and catalytic processes that reduce waste and energy consumption.

The pharmaceutical industry has shown particular interest in Bicyclo[2.2.1]heptane derivatives due to their potential as drug candidates or intermediates. The rigid norbornane skeleton can enhance the bioavailability and metabolic stability of therapeutic agents, making it a valuable building block in medicinal chemistry. Researchers are investigating its role in developing treatments for neurological disorders, inflammatory diseases, and even certain types of cancer. The compound's ability to act as a molecular scaffold for targeted drug delivery systems is another area of active exploration.

Beyond pharmaceuticals, Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)propyl]- has found applications in material science. Its robust structure makes it suitable for designing high-performance polymers, coatings, and adhesives with enhanced thermal and mechanical properties. The compound's potential in nanotechnology is also being studied, particularly in the development of nanostructured materials for electronics and energy storage. As industries seek lighter, stronger, and more durable materials, the relevance of such bicyclic compounds continues to grow.

From a commercial perspective, the global market for specialty chemicals like this one is expanding rapidly. Companies are investing in R&D to discover novel applications and improve production efficiency. The compound's CAS No. 1694838-62-4 serves as a critical identifier for regulatory compliance, quality control, and supply chain management, ensuring its safe and standardized use across industries.

In conclusion, Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)propyl]- (CAS No. 1694838-62-4) represents a versatile and valuable chemical entity with broad-ranging applications. Its unique structural features and reactivity make it a cornerstone in modern chemistry, driving innovation in pharmaceuticals, materials, and sustainable technologies. As research progresses, this compound is poised to play an even more significant role in addressing some of the most pressing challenges in science and industry today.